Tert-butyl 3-amino-2-cyclohexylpropanoate

• IUPAC Name: tert-butyl 3-amino-2-cyclohexylpropanoate
• InChI: InChI=1S/C13H25NO2/c1-13(2,3)16-12(15)11(9-14)10-7-5-4-6-8-10/h10-11H,4-9,14H2,1-3H3
• InChI Key: YWXKXHGXJGTHRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(CN)C1CCCCC1
• Molecular Formula: C13H25NO2
• Molecular Weight: 227.34 g/mol

Description

Tert-butyl 3-amino-2-cyclohexylpropanoate is a chemical compound that has been widely used in scientific research. This compound is also known as tert-butyl 3-(aminocyclohexyl)-2-propanoate and has the molecular formula C12H23NO2. The compound is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of tert-butyl 3-amino-2-cyclohexylpropanoate is not well understood. However, it is believed that the compound acts by inhibiting the activity of specific enzymes, such as protein tyrosine phosphatases and serine/threonine protein kinases.
Biochemical and Physiological Effects:
Tert-butyl 3-amino-2-cyclohexylpropanoate has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. The compound has also been shown to inhibit the activity of specific enzymes that are involved in inflammatory processes, suggesting that the compound may have potential therapeutic applications for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using tert-butyl 3-amino-2-cyclohexylpropanoate in lab experiments is that it is readily available and relatively inexpensive. The compound is also stable under normal laboratory conditions and can be easily stored for extended periods of time. However, one of the limitations of using the compound is that its mechanism of action is not well understood, which may limit its potential applications in certain research areas.

Future Directions

There are several future directions for the use of tert-butyl 3-amino-2-cyclohexylpropanoate in scientific research. One potential direction is the development of new inhibitors of protein tyrosine phosphatases and serine/threonine protein kinases using the compound as a building block. Another potential direction is the investigation of the compound's potential therapeutic applications for inflammatory diseases and cancer. Additionally, further research is needed to elucidate the compound's mechanism of action and to identify potential new targets for drug development.

Synthesis Methods

The synthesis of tert-butyl 3-amino-2-cyclohexylpropanoate can be achieved through a multistep reaction process. The first step involves the reaction of tert-butyl acrylate with lithium diisopropylamide to form the tert-butyl enolate. The second step involves the reaction of the tert-butyl enolate with cyclohexanone to form the cyclohexyl ketone. The final step involves the reaction of the cyclohexyl ketone with methyl chloroformate and ammonia to form tert-butyl 3-amino-2-cyclohexylpropanoate.

Scientific Research Applications

Tert-butyl 3-amino-2-cyclohexylpropanoate has been widely used in scientific research as a building block for the synthesis of various compounds. The compound has been used in the synthesis of inhibitors of protein tyrosine phosphatases, which are enzymes that play a critical role in cell signaling pathways. The compound has also been used in the synthesis of inhibitors of serine/threonine protein kinases, which are enzymes that regulate various cellular processes.